Cas no 1806796-34-8 (4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid)

• Product Name: 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid
• CAS No: 1806796-34-8
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4857285
• Update Time: 2025-06-11

4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)3-1-2(10)4(7(13)14)6(11-3)12(15)16/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： QQNFXCXCHOVPLO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)=C([N+](=O)[O-])N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 122

Additional information on 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid

Introduction to 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1806796-34-8)

4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1806796-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid consists of a pyridine ring substituted with an amino group, a difluoromethyl group, and a nitro group, along with a carboxylic acid moiety. These functional groups contribute to the compound's unique properties, including its solubility, stability, and reactivity. The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promising results in inhibiting the proliferation of cancer cells by targeting specific signaling pathways.

In the context of drug discovery and development, 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid has been explored as a lead compound for the synthesis of more potent and selective derivatives. Chemists have employed various synthetic strategies to modify the structure of this compound, aiming to enhance its therapeutic efficacy while minimizing potential side effects. These efforts have led to the identification of several promising analogs that are currently undergoing preclinical evaluation.

The pharmacological profile of 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid has also been extensively studied. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may be safe for human use.

In addition to its therapeutic potential, 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid has also been investigated for its use in diagnostic applications. Researchers have explored its potential as a probe for imaging techniques, such as positron emission tomography (PET) and magnetic resonance imaging (MRI). The unique electronic properties of the difluoromethyl group make it an excellent candidate for these applications, as it can enhance the contrast and resolution of imaging studies.

The synthesis of 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid involves several well-established chemical reactions. One common approach involves the reaction of 2-chloro-5-nitropyridine with an appropriate amine to form the amino-substituted pyridine derivative. Subsequent steps include the introduction of the difluoromethyl group and the carboxylic acid moiety through selective functional group transformations. These synthetic routes are highly reproducible and scalable, making them suitable for large-scale production.

The future prospects for 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to improve its therapeutic index and expanding its application areas beyond inflammation and cancer. For example, recent studies have explored its potential as an antiviral agent against emerging viral pathogens. The versatility of this compound makes it a valuable asset in the arsenal of medicinal chemists and pharmaceutical researchers.

In conclusion, 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1806796-34-8) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and application in medicinal chemistry and pharmaceutical sciences.